2-Methyl-1,2,3,4-tetrahydropyrrolo[3,4-b]indole

• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 2-methyl-3,4-dihydro-1H-pyrrolo[3,4-b]indole
• InChI: InChI=1S/C11H12N2/c1-13-6-9-8-4-2-3-5-10(8)12-11(9)7-13/h2-5,12H,6-7H2,1H3
• InChI Key: HMAXLMVCYLLVQO-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1)NC3=CC=CC=C23

Description

2-Methyl-1,2,3,4-tetrahydropyrrolo[3,4-b]indole is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-1,4-dihydropyrrolo[3,4-b]indol-3(2H)-one, 1.7 g., and LiAlH4, 2.3 g., are heated in refluxing dioxane, 300 ml., for five hours. The mixture is cooled and carefully hydrolyzed with excess water. Solids are filtered away and washed with dioxane, after which the filtrate is concentrated to dryness giving 1.4 g. of a crude brown product, m.p. 110°-120° C. Since the crude product is sensitive to air oxidation (darkens rapidly on standing), it is not further purified before methiodide preparation.